4-chloro-N-{1-[1-(2,3-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3-methyl-1H-pyrazol-5-yl}benzamide

• IUPAC Name: 4-chloro-N-[2-[1-(2,3-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]benzamide
• InChI: InChI=1S/C24H20ClN7O/c1-14-5-4-6-20(16(14)3)31-22-19(12-28-31)23(27-13-26-22)32-21(11-15(2)30-32)29-24(33)17-7-9-18(25)10-8-17/h4-13H,1-3H3,(H,29,33)
• InChI Key: JBHIVXHDLVQOGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)N2C3=C(C=N2)C(=NC=N3)N4C(=CC(=N4)C)NC(=O)C5=CC=C(C=C5)Cl)C
• Molecular Formula: C24H20ClN7O
• Molecular Weight: 457.9 g/mol

Description

The compound is a heterocyclic derivative containing a pyrazolo[3,4-d]pyrimidine linkage. Pyrazolopyrimidine is a fused nitrogen-containing heterocyclic ring system which is considered as a privileged core skeleton in biologically active compounds.

Synthesis Analysis

The synthesis of such compounds is usually done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields. The selected synthesized compounds were tested for their in-vitro anticancer activity against various cancer cell lines.

Molecular Structure Analysis

The molecular structure of this compound is complex, with multiple ring structures and functional groups. It contains a pyrazolo[3,4-d]pyrimidine linkage. More detailed structural analysis would require specific spectroscopic data or computational modeling.

Chemical Reactions Analysis

The compound is part of a class of molecules that have been synthesized using Cu (I) catalyzed click reactions. These reactions involve the cycloaddition of a 1,3-dipolar organic azide and a terminal alkyne.

Mechanism of Action

Target of Action

Similar compounds have been reported to inhibitCDK2 , a protein kinase involved in regulating the cell cycle .

Mode of Action

Compounds with similar structures have been reported to inhibit their targets by binding to an allosteric site . This binding can inhibit the interaction of the target protein with other proteins, ultimately affecting the function of the target .

Biochemical Pathways

Inhibition of cdk2, as seen with similar compounds, can affect the cell cycle, potentially leading to cell cycle arrest .

Pharmacokinetics

Similar compounds have been reported to have good bioavailability and selectivity .

Result of Action

Similar compounds have been reported to cause significant alterations in cell cycle progression and induce apoptosis within cells .

Future Directions

The compound and its derivatives have shown potential in various biological and pharmacological activities. Future research could focus on exploring these activities further and optimizing the synthesis process for better yields and purity.